N-[2-(1H-benzimidazol-2-yl)phenyl]-2-pyrimidin-5-ylacetamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-2-pyrimidin-5-ylacetamide
• InChI: InChI=1S/C19H15N5O/c25-18(9-13-10-20-12-21-11-13)22-15-6-2-1-5-14(15)19-23-16-7-3-4-8-17(16)24-19/h1-8,10-12H,9H2,(H,22,25)(H,23,24)
• InChI Key: HYHAWVLGAXUICP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3N2)NC(=O)CC4=CN=CN=C4
• Molecular Formula: C19H15N5O
• Molecular Weight: 329.4 g/mol

Description

N-[2-(1H-benzimidazol-2-yl)phenyl]-2-pyrimidin-5-ylacetamide, commonly known as BPA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BPA is a pyrimidine-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

BPA inhibits the activity of protein kinases by binding to the ATP-binding site of the kinase. This prevents the kinase from phosphorylating its target proteins, leading to the inhibition of various cellular processes. BPA has been shown to inhibit the activity of several protein kinases, including c-Src, c-Abl, and EGFR.
Biochemical and Physiological Effects:
BPA has been shown to have various biochemical and physiological effects. BPA inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. BPA has also been shown to inhibit the migration and invasion of cancer cells. In addition, BPA has been shown to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

BPA has several advantages for lab experiments. BPA is a potent inhibitor of protein kinases, making it a useful tool for studying the role of protein kinases in various cellular processes. BPA is also relatively easy to synthesize, making it readily available for research purposes. However, BPA has some limitations for lab experiments. BPA has poor solubility in water, which can make it difficult to use in certain assays. In addition, BPA has not been extensively studied in vivo, so its pharmacokinetics and toxicity are not well understood.

Future Directions

There are several future directions for research on BPA. One direction is to study the pharmacokinetics and toxicity of BPA in vivo, which will be important for the development of BPA as a potential cancer therapy. Another direction is to study the structure-activity relationship of BPA, which will help to identify more potent and selective inhibitors of protein kinases. Finally, BPA can be used as a tool for studying the role of protein kinases in various diseases, such as cancer and neurodegenerative diseases.

Synthesis Methods

BPA can be synthesized using various methods, including the Suzuki-Miyaura cross-coupling reaction, Buchwald-Hartwig amination, and Sonogashira coupling. The most common method for synthesizing BPA is the Suzuki-Miyaura cross-coupling reaction, which involves the reaction of 2-chloro-5-nitropyrimidine with 2-(1H-benzimidazol-2-yl)phenylboronic acid in the presence of a palladium catalyst. The reaction yields BPA with a purity of over 95%.

Scientific Research Applications

BPA has been widely used in scientific research due to its potential applications in drug discovery and development. BPA has been shown to inhibit the activity of certain protein kinases, which are involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. BPA has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.